Limonoids
Limonoids are a class of phytochemicals found in various citrus fruits and other plants, including oranges, grapefruits, and tangerines. These compounds are structurally related to limonene, sharing similar characteristics such as a cyclic monoterpene skeleton. Limonoids play multiple roles in nature; they serve as natural insect repellents and attractants for certain insects, thereby protecting the plant from herbivory. In the field of natural products, limonoids have shown potential applications in various industries due to their bioactivity. They are being explored for their antimicrobial, antioxidant, anti-inflammatory, and anticancer properties. Additionally, some limonoids exhibit hepatoprotective effects, making them promising candidates for pharmaceutical development. Researchers continue to investigate the complex biological activities of these compounds, aiming to harness their potential benefits in health and wellness products.
